Cas no 725710-62-3 (4-methoxy-3-({[3-(2-oxopyrrolidin-1-yl)propyl]amino}sulfonyl)benzoic acid)
4-methoxy-3-({[3-(2-oxopyrrolidin-1-yl)propyl]amino}sulfonyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-methoxy-3-({[3-(2-oxopyrrolidin-1-yl)propyl]amino}sulfonyl)benzoic acid
- 4-methoxy-3-{[3-(2-oxopyrrolidin-1-yl)propyl]sulfamoyl}benzoic acid
- G26305
- SMR000062147
- 725710-62-3
- CHEMBL1343983
- HMS2299J23
- EN300-08206
- SR-01000038868
- Z55901032
- MLS000060619
- SR-01000038868-1
- 4-methoxy-3-{[3-(2-oxopyrrolidin-1-yl)propyl]sulfamoyl}benzoicacid
- 4-methoxy-3-[3-(2-oxopyrrolidin-1-yl)propylsulfamoyl]benzoic acid
- AKOS000116927
- MLS002636588
- 4-METHOXY-3-(N-(3-(2-OXOPYRROLIDIN-1-YL)PROPYL)SULFAMOYL)BENZOIC ACID
-
- Inchi: 1S/C15H20N2O6S/c1-23-12-6-5-11(15(19)20)10-13(12)24(21,22)16-7-3-9-17-8-2-4-14(17)18/h5-6,10,16H,2-4,7-9H2,1H3,(H,19,20)
- InChI Key: FNYFEYANIYFLMU-UHFFFAOYSA-N
- SMILES: S(C1C=C(C(=O)O)C=CC=1OC)(NCCCN1C(CCC1)=O)(=O)=O
Computed Properties
- Exact Mass: 356.10420754Da
- Monoisotopic Mass: 356.10420754Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 8
- Complexity: 559
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 121Ų
4-methoxy-3-({[3-(2-oxopyrrolidin-1-yl)propyl]amino}sulfonyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR019JOG-5g |
4-methoxy-3-{[3-(2-oxopyrrolidin-1-yl)propyl]sulfamoyl}benzoic acid |
725710-62-3 | 95% | 5g |
$1504.00 | 2023-12-14 | |
| Aaron | AR019JOG-10g |
4-methoxy-3-{[3-(2-oxopyrrolidin-1-yl)propyl]sulfamoyl}benzoic acid |
725710-62-3 | 95% | 10g |
$2216.00 | 2023-12-14 | |
| Aaron | AR019JOG-50mg |
4-methoxy-3-{[3-(2-oxopyrrolidin-1-yl)propyl]sulfamoyl}benzoic acid |
725710-62-3 | 95% | 50mg |
$116.00 | 2025-02-10 | |
| Aaron | AR019JOG-100mg |
4-methoxy-3-{[3-(2-oxopyrrolidin-1-yl)propyl]sulfamoyl}benzoic acid |
725710-62-3 | 95% | 100mg |
$160.00 | 2025-02-10 | |
| Aaron | AR019JOG-250mg |
4-methoxy-3-{[3-(2-oxopyrrolidin-1-yl)propyl]sulfamoyl}benzoic acid |
725710-62-3 | 95% | 250mg |
$221.00 | 2025-02-10 | |
| Aaron | AR019JOG-500mg |
4-methoxy-3-{[3-(2-oxopyrrolidin-1-yl)propyl]sulfamoyl}benzoic acid |
725710-62-3 | 95% | 500mg |
$398.00 | 2025-02-10 | |
| Aaron | AR019JOG-1g |
4-methoxy-3-{[3-(2-oxopyrrolidin-1-yl)propyl]sulfamoyl}benzoic acid |
725710-62-3 | 95% | 1g |
$536.00 | 2025-02-10 | |
| Aaron | AR019JOG-2.5g |
4-methoxy-3-{[3-(2-oxopyrrolidin-1-yl)propyl]sulfamoyl}benzoic acid |
725710-62-3 | 95% | 2.5g |
$1024.00 | 2023-12-14 | |
| A2B Chem LLC | AV23924-50mg |
4-methoxy-3-{[3-(2-oxopyrrolidin-1-yl)propyl]sulfamoyl}benzoic acid |
725710-62-3 | 95% | 50mg |
$105.00 | 2024-04-19 | |
| A2B Chem LLC | AV23924-100mg |
4-methoxy-3-{[3-(2-oxopyrrolidin-1-yl)propyl]sulfamoyl}benzoic acid |
725710-62-3 | 95% | 100mg |
$139.00 | 2024-04-19 |
4-methoxy-3-({[3-(2-oxopyrrolidin-1-yl)propyl]amino}sulfonyl)benzoic acid Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 4-methoxy-3-({[3-(2-oxopyrrolidin-1-yl)propyl]amino}sulfonyl)benzoic acid
Comprehensive Overview of 4-methoxy-3-({[3-(2-oxopyrrolidin-1-yl)propyl]amino}sulfonyl)benzoic acid (CAS No. 725710-62-3)
4-methoxy-3-({[3-(2-oxopyrrolidin-1-yl)propyl]amino}sulfonyl)benzoic acid (CAS No. 725710-62-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique sulfonamide and benzoic acid moieties, is often explored for its potential applications in drug development and medicinal chemistry. The presence of both methoxy and pyrrolidinone functional groups enhances its versatility, making it a subject of interest for researchers focusing on targeted therapies and enzyme inhibition.
In recent years, the demand for sulfonamide-based compounds like 4-methoxy-3-({[3-(2-oxopyrrolidin-1-yl)propyl]amino}sulfonyl)benzoic acid has surged due to their role in designing small-molecule inhibitors. These inhibitors are critical in addressing conditions such as inflammation, metabolic disorders, and even certain types of cancers. The compound’s CAS No. 725710-62-3 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Its structural complexity also aligns with the growing trend of structure-activity relationship (SAR) studies, which aim to optimize drug efficacy and reduce side effects.
One of the most discussed topics in the context of 4-methoxy-3-({[3-(2-oxopyrrolidin-1-yl)propyl]amino}sulfonyl)benzoic acid is its potential as a bioactive scaffold. Researchers are particularly interested in how its sulfonyl and benzoic acid groups interact with biological targets, such as enzymes or receptors. This aligns with the broader industry focus on precision medicine, where compounds with specific functional groups are tailored to interact with defined molecular pathways. The compound’s pyrrolidinone moiety further adds to its appeal, as this group is known to enhance bioavailability and metabolic stability.
From a synthetic chemistry perspective, CAS No. 725710-62-3 represents a challenging yet rewarding target for organic synthesis. Its multi-step preparation involves careful optimization of reaction conditions to achieve high yields and purity. This aspect resonates with the increasing demand for high-purity intermediates in pharmaceutical manufacturing, where even minor impurities can impact drug performance. The compound’s synthesis is often discussed in forums and research papers, highlighting its importance in process chemistry and scale-up strategies.
Another area where 4-methoxy-3-({[3-(2-oxopyrrolidin-1-yl)propyl]amino}sulfonyl)benzoic acid is gaining traction is in computational chemistry. With the rise of AI-driven drug discovery, researchers are using molecular modeling and docking studies to predict how this compound interacts with proteins. This approach not only accelerates the identification of potential therapeutic applications but also reduces the need for extensive lab work. Searches related to in silico screening and molecular dynamics often include references to this compound, underscoring its relevance in modern drug design.
In conclusion, 4-methoxy-3-({[3-(2-oxopyrrolidin-1-yl)propyl]amino}sulfonyl)benzoic acid (CAS No. 725710-62-3) is a compound of significant scientific and industrial interest. Its unique structure, combined with its potential applications in drug discovery and medicinal chemistry, makes it a focal point for ongoing research. As the pharmaceutical industry continues to evolve, compounds like this will play a pivotal role in developing next-generation therapeutics. Whether through synthetic optimization, biological evaluation, or computational analysis, this molecule remains at the forefront of innovation.
725710-62-3 (4-methoxy-3-({[3-(2-oxopyrrolidin-1-yl)propyl]amino}sulfonyl)benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)